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Abstract
Allyl bromide (3-bromopropene) is a highly versatile and reactive alkylating agent extensively

utilized in organic synthesis. Its unique chemical structure, possessing both a reactive bromine

atom and a double bond, allows for the introduction of the allyl group into a wide array of

molecules. This guide provides an in-depth technical overview of allyl bromide's properties,

reactivity, and applications as an alkylating agent. It includes detailed experimental protocols

for key transformations, quantitative data summarized in structured tables, and visualizations of

reaction mechanisms and workflows to aid researchers in its effective and safe utilization.

Introduction
Allyl bromide is a colorless to light yellow liquid with a pungent odor, valued in organic

chemistry for its ability to act as an electrophilic allylating agent.[1][2] It is more reactive than

allyl chloride, making it a preferred reagent in many synthetic applications, though its higher

cost is a consideration.[2] The presence of the double bond in the allyl group provides a handle

for further functionalization, making it a valuable building block in the synthesis of complex

molecules, including polymers, pharmaceuticals, and fragrances.[1][3]

This guide will delve into the core applications of allyl bromide as an alkylating agent, focusing

on the formation of carbon-heteroatom (C-O, C-N, C-S) and carbon-carbon (C-C) bonds.
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Physicochemical Properties of Allyl Bromide
A thorough understanding of the physical and chemical properties of allyl bromide is crucial

for its safe handling and effective use in chemical reactions.

Property Value Reference(s)

Chemical Formula C₃H₅Br [2]

Molar Mass 120.977 g/mol [2]

Appearance Clear to light yellow liquid [1][2]

Density 1.398 g/cm³ [2]

Melting Point -119 °C [2]

Boiling Point 71 °C [2]

Solubility in Water Very slightly soluble [1]

Refractive Index (n D) 1.4697 (20 °C) [1]

Reactivity and Reaction Mechanisms
Allyl bromide's utility as an alkylating agent stems from its susceptibility to nucleophilic attack,

primarily through S_N2 and S_N2' mechanisms. The choice of nucleophile, solvent, and

reaction conditions can influence the regioselectivity of the reaction.

S_N2 and S_N2' Reactions
Nucleophiles can attack the carbon atom bearing the bromine atom (α-carbon) in a direct S_N2

displacement, or they can attack the γ-carbon of the double bond in an S_N2' (allylic

rearrangement) fashion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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